Cas no 2769-71-3 (2,6-dimethylphenyl isocyanide)
2,6-dimethylphenyl isocyanide structure
Product name:2,6-dimethylphenyl isocyanide
2,6-dimethylphenyl isocyanide Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dimethylphenyl isocyanide
- 2-isocyano-1,3-dimethylbenzene
- 2,6-Dimethylphenylisonitrile
- 2,6-Xyleneisonitrile
- 2,6-xylylisocyanide
- vic.-m-Xylyl isocyanide
- 1-Isocyano-2,6-dimethylbenzene
- 2,6-Dimethylisocyanobenzene
- 2,6-Xylyl isonitrile
- 2,6-Xylene isonitrile
- TQP0276
- Benzene, 2-isocyano-1,3-dimethyl-
- NSC141690
- 2,6-Xylyl isocyanide
- 2-isocyano-1,3-dimethyl-benzene
- NSC 141690
- GEO-03948
- NS00028353
- 2769-71-3
- 2-isocyano-1, 3-dimethylbenzene
- Benzene,2-isocyano-1,3-dimethyl-
- 2,6-dimethyiphenyl isocyanide
- J-016863
- AM84871
- AS-61319
- UNII-TD977ELU5R
- TD977ELU5R
- BCP21453
- DTXSID10182048
- EN300-07503
- SCHEMBL252631
- CAA76971
- MFCD00013479
- s10630
- AKOS000122494
- FT-0634477
- NSC-141690
- EINECS 220-459-2
- STK893679
- DIMPI cpd
- DB-047263
- BBL020973
- 2,6-DIMPI
- DTXCID20104539
- 2,6-Dimethylphenylisocyanide
-
- MDL： MFCD00013479
- Inchi： InChI=1S/C9H9N/c1-7-5-4-6-8(2)9(7)10-3/h4-6H,1-2H3
- InChI Key： DNJLFZHMJDSJFN-UHFFFAOYSA-N
- SMILES： CC1=C(C(=CC=C1)C)[N+]#[C-]
Computed Properties
- Exact Mass: 131.073499g/mol
- Surface Charge: 0
- XLogP3: 2.4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 131.073499g/mol
- Monoisotopic Mass: 131.073499g/mol
- Topological Polar Surface Area: 4.4Ų
- Heavy Atom Count: 10
- Complexity: 143
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- Color/Form: Not available
- Melting Point: 72-75 °C
- Boiling Point: 50-53 ºC (0.01 Torr)
- Flash Point: °C
- Water Partition Coefficient: Insoluble in water.
- PSA: 0.00000
- LogP: 2.08490
- Solubility: Not available
2,6-dimethylphenyl isocyanide Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H332
- Warning Statement： P280
- Hazardous Material transportation number：UN2811
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： S22-S36
-
Hazardous Material Identification：
- Packing Group：III
- Safety Term：6.1
- PackingGroup：III
- Hazard Level：6.1
- Storage Condition：2-8°C
- Risk Phrases：R20/21/22
- HazardClass：6.1
- Packing Group：III
2,6-dimethylphenyl isocyanide Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A455425-250mg |
2-Isocyano-1,3-dimethylbenzene |
2769-71-3 | 98% | 250mg |
$33.0 | 2025-02-21 | |
| Apollo Scientific | OR903290-5g |
2,6-Dimethylphenyl isocyanide |
2769-71-3 | 97% | 5g |
£218.00 | 2025-02-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I915613-1g |
2-Isocyano-1,3-dimethylbenzene |
2769-71-3 | 97% | 1g |
￥430.20 | 2022-01-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD68497-5g |
2-Isocyano-1,3-dimethylbenzene |
2769-71-3 | 98% | 5g |
￥1716.0 | 2022-03-01 | |
| Ambeed | A455425-5g |
2-Isocyano-1,3-dimethylbenzene |
2769-71-3 | 98% | 5g |
$275.0 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-ZA299-200mg |
2,6-dimethylphenyl isocyanide |
2769-71-3 | 97% | 200mg |
￥214.0 | 2022-06-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 41413-25G |
2,6-dimethylphenyl isocyanide |
2769-71-3 | ≥98.0% (GC) | 25G |
￥9135.45 | 2022-02-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-ZA299-5g |
2,6-dimethylphenyl isocyanide |
2769-71-3 | 97% | 5g |
￥2878.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-ZA299-1g |
2,6-dimethylphenyl isocyanide |
2769-71-3 | 97% | 1g |
￥756.0 | 2022-06-10 | |
| 1PlusChem | 1P002UXF-1g |
Benzene, 2-isocyano-1,3-dimethyl- |
2769-71-3 | 98% | 1g |
$56.00 | 2024-05-07 |
2,6-dimethylphenyl isocyanide Related Literature
-
M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
-
Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
-
Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
-
Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
-
5. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2769-71-3)2,6-dimethylphenyl isocyanide
Purity:99%
Quantity:5g
Price ($):248.0